Cas no 2679817-19-5 (rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679817-19-5
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5620199
• PubChem ID: 165933851
• Update Time: 2025-08-05

rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679817-19-5
• EN300-28301453
• rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C18H18BrNO3/c19-15-8-4-7-14(11-15)17-16(21)9-10-20(17)18(22)23-12-13-5-2-1-3-6-13/h1-8,11,16-17,21H,9-10,12H2/t16-,17-/m1/s1
• InChI Key： QMUBIOSGDKTFLQ-IAGOWNOFSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1[C@@H](CCN1C(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate

Recent Advances in the Study of rac-Benzyl (2R,3R)-2-(3-Bromophenyl)-3-Hydroxypyrrolidine-1-Carboxylate (CAS: 2679817-19-5)

The compound rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate (CAS: 2679817-19-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent studies have highlighted the importance of this pyrrolidine derivative as a chiral building block for the development of novel pharmaceuticals. The presence of both hydroxyl and carboxylate functional groups, along with the bromophenyl moiety, offers multiple sites for chemical modification, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and GPCR modulators, demonstrating its broad utility in medicinal chemistry.

In terms of synthetic methodology, a 2023 publication in the Journal of Medicinal Chemistry described an optimized asymmetric synthesis route for rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate with improved yield (78%) and enantiomeric excess (92%). The protocol utilizes a chiral auxiliary approach followed by catalytic hydrogenation, representing a significant advancement over previous methods. This improved synthesis has facilitated larger-scale production for biological evaluation.

Biological investigations have revealed promising activity profiles for derivatives of this compound. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that structural analogs exhibit potent inhibitory activity against several cancer-related protein targets, particularly in the PI3K/AKT/mTOR pathway. The bromophenyl group appears crucial for target binding, while the hydroxyl group contributes to solubility and pharmacokinetic properties.

From a drug development perspective, rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate has shown potential as a precursor for CNS-active compounds. Its ability to cross the blood-brain barrier, as evidenced by in vitro models, makes it particularly interesting for neurological disorder research. Current investigations are exploring its utility in the development of novel antidepressants and neuroprotective agents.

The safety profile and toxicity data for this compound are currently under investigation. Preliminary results from in vitro cytotoxicity assays suggest favorable characteristics at therapeutic concentrations, though comprehensive in vivo studies are still ongoing. Researchers emphasize the need for further ADME (Absorption, Distribution, Metabolism, and Excretion) profiling to fully assess its potential as a drug candidate.

In conclusion, rac-benzyl (2R,3R)-2-(3-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities warrant continued investigation. Future research directions may include exploration of its utility in targeted drug delivery systems and combination therapies, as well as further optimization of its synthetic accessibility for industrial-scale production.